8-(4-(2,4-dichlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(4-(2,4-dichlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H24Cl2N6O3 and its molecular weight is 467.35. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Cardiovascular Activity
The compound, along with its derivatives, has been explored for cardiovascular applications. A study synthesized various derivatives and tested them for electrocardiographic, antiarrhythmic, and hypotensive activity. Certain derivatives showed strong prophylactic antiarrhythmic activity and hypotensive effects, indicating potential use in cardiovascular therapies (Chłoń-Rzepa et al., 2004).
Antihistaminic Activity
Another study focused on the synthesis and evaluation of derivatives for antihistaminic activity. Some compounds displayed significant inhibition of histamine-induced bronchospasm and passive cutaneous anaphylaxis, suggesting potential as antihistamines (Pascal et al., 1985).
Antimycobacterial Properties
A research involving the design and synthesis of novel purine linked piperazine derivatives aimed at finding potent inhibitors of Mycobacterium tuberculosis. The study identified a cluster of analogues with promising activity against Mycobacterium tuberculosis, potentially useful in treating tuberculosis (Konduri et al., 2020).
Antitumor and Vascular Relaxing Effects
Compounds derived from this chemical structure have been investigated for antitumor activity and vascular relaxing effects. One study synthesized novel heterocycles and examined their biological activities, with some showing activity against various forms of leukemia and tumors (Ueda et al., 1987).
Anti-Asthmatic Activity
Derivatives of this compound have been synthesized and screened for anti-asthmatic activity. Xanthene derivatives, in particular, showed significant vasodilator activity, indicating potential use in treating asthma (Bhatia et al., 2016).
Properties
IUPAC Name |
8-[4-[(2,4-dichlorophenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24Cl2N6O3/c1-25-17-16(18(29)24-20(25)30)28(9-10-31-2)19(23-17)27-7-5-26(6-8-27)12-13-3-4-14(21)11-15(13)22/h3-4,11H,5-10,12H2,1-2H3,(H,24,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYEMUBQBULXMSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=C(C=C(C=C4)Cl)Cl)CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24Cl2N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
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